Cas no 54286-60-1 (2,1,3-Benzoxadiazole-4,5-dicarbonitrile)
54286-60-1 structure
Product Name:2,1,3-Benzoxadiazole-4,5-dicarbonitrile
CAS No:54286-60-1
MF:C8H2N4O
MW:170.127680301666
CID:940479
PubChem ID:12196869
Update Time:2025-04-19
2,1,3-Benzoxadiazole-4,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole-4,5-dicarbonitrile
- Benzo[c][1,2,5]oxadiazole-4,5-dicarbonitrile
- 54286-60-1
- DTXSID10480011
- DB-260196
-
- Inchi: 1S/C8H2N4O/c9-3-5-1-2-7-8(6(5)4-10)12-13-11-7/h1-2H
- InChI Key: DHFITYKKXLLUQI-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(C#N)=C(C#N)C2=N1
Computed Properties
- Exact Mass: 170.02286070g/mol
- Monoisotopic Mass: 170.02286070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.5Ų
2,1,3-Benzoxadiazole-4,5-dicarbonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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